140-64-7

Pentamidine isethionate

In Stock

• CAS RN:
• 140-64-7

• Formula:
• C23H36N4O10S2

• InChI:
• InChI=1S/C19H24N4O2.C2H6O4S/c20-18(21)14-4-8-16(9-5-14)24-12-2-1-3-13-25-17-10-6-15(7-11-17)19(22)23;3-1-2-7(4,5)6/h4-11H,1-3,12-13H2,(H3,20,21)(H3,22,23);3H,1-2H2,(H,4,5,6)

• InChIKey:
• YBVNFKZSMZGRAD-UHFFFAOYSA-N

• Pentamidine Isethionate is a synthetic amidine derivative, Pentamidine Isethionate is an antiprotozoal and antifungal agent that appears to interact with the minor groove of AT-rich DNA regions of the pathogen genome, interfering with DNA replication and function. It is effective in the treatment of trypanosomiasis, leishmaniasis, some fungal infections, and Pneumocystis carinii pneumonia in HIV-infected patients. (NCI04)
  Pentamidine isethionate appears as odorless white or almost white crystals or powder. Odor also reported as a slight butyric odor. Very bitter taste. pH (5% aqueous solution) 4.5-6.5. (NTP, 1992)
  Pentamidine isethionate is an organosulfonate salt obtained by reaction of pentamidine with two equivalents of 2-hydroxyethylsulfonic acid. It has a role as a trypanocidal drug. It contains a pentamidinium(2+).

N-[2-(4-Pyridin-2-ylpiperazin-1-yl)sulfonylethyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2109140-64-7

• Formula:
• C14H20N4O3S

• InChI:
• InChI=1S/C14H20N4O3S/c1-2-14(19)16-7-12-22(20,21)18-10-8-17(9-11-18)13-5-3-4-6-15-13/h2-6H,1,7-12H2,(H,16,19)

• InChIKey:
• XLYFXKWILFOMDE-UHFFFAOYSA-N

• N-[2-(4-Pyridin-2-ylpiperazin-1-yl)sulfonylethyl]prop-2-enamide is a useful research compound. Its molecular formula is C14H20N4O3S and its molecular weight is 324.4. The purity is usually 95%.